Cas no 6004-60-0 (1-cyclopentylethan-1-one)

1-cyclopentylethan-1-one structure
1-cyclopentylethan-1-one structure
Product Name:1-cyclopentylethan-1-one
CAS No:6004-60-0
MF:C7H12O
MW:112.169582366943
MDL:MFCD00060799
CID:46325
PubChem ID:22326
Update Time:2025-04-18

1-cyclopentylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentylethanone
    • Acetyl cyclopentane
    • Cyclopentyl methyl ketone
    • 1-Cyclopentyl-Ethanone
    • 1-cyclopentylethanone(SALTDATA: FREE)
    • Ethanone, 1-cyclopentyl-
    • Acetylcyclopentane
    • Cyclopentylethanone
    • Ketone, cyclopentyl methyl
    • 1-cyclopentylethan-1-one
    • Ethanone, 1-cyclopentyl- (9CI)
    • Ethanone,1-cyclopentyl-
    • Methyl cyclopentyl ketone
    • N7CM8FC0UL
    • LKENTYLPIUIMFG-UHFFFAOYSA-N
    • PubChem16480
    • 1-Cyclopentylethanone #
    • Ketone, cyclopentyl methyl (8CI)
    • 1-cyclopentyl-ethanone, Al
    • 1-ACETYLCYCLOPENTANE
    • A832585
    • Z513735352
    • C3585
    • SB37877
    • A8406
    • AMY7477
    • UNII-N7CM8FC0UL
    • NSC49209
    • BB 0222347
    • AKOS002657092
    • AS-10630
    • MFCD00060799
    • NSC 49209
    • AC-5229
    • DTXSID20208768
    • 1-cyclopentyl-ethanone, AldrichCPR
    • EN300-64634
    • 6004-60-0
    • FT-0600344
    • NSC-49209
    • CS-W020214
    • cyclopentylmethyl ketone
    • SY035519
    • SCHEMBL498170
    • ALBB-012222
    • Ethanone, 1-cyclopentyl-(9CI)
    • DB-005089
    • CHEMBL5271012
    • DTXCID70131259
    • MDL： MFCD00060799
    • Inchi： 1S/C7H12O/c1-6(8)7-4-2-3-5-7/h7H,2-5H2,1H3
    • InChI Key： LKENTYLPIUIMFG-UHFFFAOYSA-N
    • SMILES： O=C(C)C1CCCC1

Computed Properties

  • Exact Mass: 112.08900
  • Monoisotopic Mass: 112.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 90.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.1
  • Molecular Weight: 112.17

Experimental Properties

  • Density: 0.913(lit.)
  • Boiling Point: 156°C(lit.)
  • Flash Point: 47 °C
  • Refractive Index: 1.4435
  • Water Partition Coefficient: Miscible with water.
  • PSA: 17.07000
  • LogP: 1.76560
  • λmax: 279(EtOH)(lit.)

1-cyclopentylethan-1-one Security Information

1-cyclopentylethan-1-one Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-cyclopentylethan-1-one Pricemore >>

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abcr
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abcr
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1-cyclopentylethan-1-one Production Method

1-cyclopentylethan-1-one Related Literature

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